N-(4-Acetyl-1-piperazinyl)-4-fluorobenzenesulfonamide

• CAS No.: 133920-65-7
• Molecular Formula: C12H16FN3O3S
• Molecular Weight: 301.34 g/mol
• IUPAC Name: N-(4-acetylpiperazin-1-yl)-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C12H16FN3O3S/c1-10(17)15-6-8-16(9-7-15)14-20(18,19)12-4-2-11(13)3-5-12/h2-5,14H,6-9H2,1H3
• InChI Key: PZQKOVUNWPDCCQ-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)NS(=O)(=O)C2=CC=C(C=C2)F
• Appearance: Solid powder
• solubility: Soluble in DMSO, not in water
• Synonyms: FR 121196; FR-121196; FR121196; N-(4-acetyl-1-piperazinyl)-4-fluorobenzenesulfonamide

Description

FR-121196, also known as N-(4-acetyl-1-piperazinyl)-4-fluorobenzenesulfonamide, is a small molecule drug that has been investigated for its potential as an antidementia agent. It was developed by Fujisawa Pharmaceutical Co., Ltd. and has shown promise in ameliorating memory deficits in various animal models .

Preparation Methods

The synthesis of FR-121196 involves the reaction of 4-fluorobenzenesulfonyl chloride with N-(4-acetyl-1-piperazinyl)amine. The reaction is typically carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The product is then purified through recrystallization or chromatography .

Chemical Reactions Analysis

FR-121196 undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atom, using reagents like sodium methoxide.

Scientific Research Applications

Chemistry: It serves as a model compound for studying the effects of fluorine substitution on the pharmacological properties of sulfonamides.

Biology: The compound has been used to investigate the role of serotonergic and cholinergic pathways in cognitive functions.

Medicine: FR-121196 has shown potential as a cognitive enhancer, particularly in the treatment of dementia and other memory-related disorders

Industry: It is used in the development of new pharmaceuticals targeting neurological diseases.

Mechanism of Action

FR-121196 is similar to other cognitive enhancers such as N-(4-acetyl-1-piperazinyl)-p-fluorobenzamide (FK 960) and piracetam. it is unique in its dual action on both serotonergic and cholinergic pathways, which distinguishes it from other compounds that typically target only one of these systems .

Comparison with Similar Compounds

• N-(4-acetyl-1-piperazinyl)-p-fluorobenzamide (FK 960)
• Piracetam
• N-(4-acetyl-1-piperazinyl)-p-fluorobenzenesulfonamide (FR 121196)

Synthesis routes and methods

Procedure details

To a mixture of 1-acetyl-4-aminopiperazine dihydrochloride (540 mg) and 4-fluorobenzenesulfonyl chloride (535 mg) in dichloromethane (5 ml) was added triethylamine (1.2 ml) in a few minutes with stirring in an ice bath. After stirring for half an hour at the same temperature, the mixture was washed with brine, dried, and concentrated in vacuo. The residue was crystallized from ethanol and recrystallized from a mixture of ethanol and diethyl ether to Yield N-(4-acetyl-1-piperazinyl)-4-fluorobenzenesulfonamide (360 mg) as white crystals.